2-(acetylamino)-4-chlorophenyl 4-fluorobenzenesulfonate

• IUPAC Name: (2-acetamido-4-chlorophenyl) 4-fluorobenzenesulfonate
• InChI: InChI=1S/C14H11ClFNO4S/c1-9(18)17-13-8-10(15)2-7-14(13)21-22(19,20)12-5-3-11(16)4-6-12/h2-8H,1H3,(H,17,18)
• InChI Key: BINUFKPIPBJPAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)Cl)OS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H11ClFNO4S
• Molecular Weight: 343.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the acetylamino and chlorophenyl groups, as well as the fluorobenzenesulfonate group. The exact synthesis process would depend on the starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. The “2-(acetylamino)-4-chlorophenyl” part suggests a phenyl (benzene) ring with an acetylamino group at the 2nd position and a chlorine atom at the 4th position. The “4-fluorobenzenesulfonate” part suggests another phenyl ring with a fluorine atom at the 4th position and a sulfonate group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which it is subjected. Given its structure, it might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of electronegative atoms like chlorine and fluorine might make the compound polar, affecting its solubility in different solvents. The aromatic rings might contribute to its stability.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific application of the compound.